Cas no 6120-26-9 (6-Bromo-1,3-benzodioxole-5-carbonitrile)

• Product Name: 6-Bromo-1,3-benzodioxole-5-carbonitrile
• CAS No: 6120-26-9
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD02571372
• CID: 954105
• PubChem ID: 329765311
• Update Time: 2025-05-20

6-Bromo-1,3-benzodioxole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d][1,3]dioxole-5-carbonitrile
• 6-Bromo-1,3-benzodioxole-5-carbonitrile
• 6-Brom-benzo[1,3]dioxol-5-carbonitril
• 6-bromo-2H-1,3-benzodioxole-5-carbonitrile
• 6-bromo-benzo[1,3]dioxole-5-carbonitrile
• 6-BROMOPIPERONYLONITRILE
• bromo-2 methylenedioxy-4,5 benzonitrile
• bromobenzodioxolecarbonitrile
• 2-Bromo-4,5-methylenedioxybenzonitrile
• 8R-0201
• CS-0319722
• 6120-26-9
• 6-bromobenzo[1,3]dioxole-5-carbonitrile
• DB-207415
• MB02421
• DTXSID20377428
• YJAZLOORQHTWFN-UHFFFAOYSA-N
• A868785
• J-518420
• MFCD02571372
• 6-Bromo-1,3-benzodioxole-5-carbonitrile, 97%
• SCHEMBL3739271
• AKOS005071361
• G78527

• MDL： MFCD02571372
• Inchi： 1S/C8H4BrNO2/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-2H,4H2
• InChI Key： YJAZLOORQHTWFN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 224.94300
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Melting Point: 103-108 °C
• PSA: 42.25000
• LogP: 2.04948

6-Bromo-1,3-benzodioxole-5-carbonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on 6-Bromo-1,3-benzodioxole-5-carbonitrile

6-Bromo-1,3-benzodioxole-5-carbonitrile: A Comprehensive Overview

The compound with CAS No 6120-26-9, commonly referred to as 6-Bromo-1,3-benzodioxole-5-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 6th position of a benzodioxole ring system and a cyano group at the 5th position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-Bromo-1,3-benzodioxole-5-carbonitrile in drug discovery and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. This finding underscores its potential role in the development of novel therapeutic agents.

In addition to its pharmacological applications, 6-Bromo-1,3-benzodioxole-5-carbonitrile has also been investigated for its electronic properties. The presence of the cyano group and bromine atom introduces electron-withdrawing effects, which can be advantageous in the design of organic semiconductors and optoelectronic materials. A 2023 research article in *Advanced Materials* reported that this compound can be incorporated into polymer blends to enhance their charge transport capabilities, making it a promising candidate for next-generation electronic devices.

The synthesis of 6-Bromo-1,3-benzodioxole-5-carbonitrile typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the bromination of a substituted benzodioxole followed by cyanation at the appropriate position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

From an environmental perspective, 6-Bromo-1,3-benzodioxole-5-carbonitrile has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradation under aerobic conditions; however, further research is needed to fully understand its environmental impact. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 6-Bromo-1,3-benzodioxole-5-carbonitrile (CAS No 6120-26-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in scientific innovation.